Cas no 84157-95-9 (1H-PYRAZOLE-1-BUTANOL, 3-AMINO-)
84157-95-9 structure
Product Name:1H-PYRAZOLE-1-BUTANOL, 3-AMINO-
CAS No:84157-95-9
MF:C7H13N3O
MW:155.197621107101
CID:3232092
PubChem ID:20451299
Update Time:2025-04-21
1H-PYRAZOLE-1-BUTANOL, 3-AMINO- Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE-1-BUTANOL, 3-AMINO-
- 84157-95-9
- EN300-783516
- AKOS010935302
- 4-(3-amino-pyrazol-1-yl)-butan-1-ol
- NEFWLIASUHITTM-UHFFFAOYSA-N
- SCHEMBL1857052
- 4-(3-amino-1H-pyrazol-1-yl)butan-1-ol
- 3-amino-1-(4-hydroxybutyl)pyrazole
-
- Inchi: 1S/C7H13N3O/c8-7-3-5-10(9-7)4-1-2-6-11/h3,5,11H,1-2,4,6H2,(H2,8,9)
- InChI Key: NEFWLIASUHITTM-UHFFFAOYSA-N
- SMILES: OCCCCN1C=CC(N)=N1
Computed Properties
- Exact Mass: 155.105862047Da
- Monoisotopic Mass: 155.105862047Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 64.1Ų
1H-PYRAZOLE-1-BUTANOL, 3-AMINO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783516-1.0g |
4-(3-amino-1H-pyrazol-1-yl)butan-1-ol |
84157-95-9 | 1g |
$0.0 | 2023-06-06 |
1H-PYRAZOLE-1-BUTANOL, 3-AMINO- Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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